Cas no 2171865-47-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid
• CAS No: 2171865-47-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6233200
• PubChem ID: 165576407
• Update Time: 2025-10-05

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclopentane-1-carboxylic acid
• EN300-1538633
• 2171865-47-5

• Inchi： 1S/C27H32N2O5/c1-17(13-14-24(30)29-23-12-7-15-27(23,2)25(31)32)28-26(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,7,12-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LYIQPVXYLUJFGR-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCC1NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS number 2171865-47-5, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide chain, and a cyclopentane ring substituted with a methyl group and a carboxylic acid moiety. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the fields of peptide chemistry and drug delivery systems.

Recent advancements in peptide synthesis have highlighted the importance of protecting groups like the Fmoc group in constructing complex molecules with high precision. The Fmoc group is widely used as a temporary protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group during synthesis, enabling the construction of intricate peptide sequences with minimal side reactions.

The cyclopentane ring in this compound adds rigidity and stability to the molecule, which is advantageous in applications where conformational control is essential. The methyl substitution further enhances the molecule's hydrophobicity, making it suitable for interactions with lipid bilayers or other hydrophobic environments. This property has been leveraged in recent studies exploring the use of such compounds as components in drug delivery systems, where they can serve as carriers for hydrophobic drugs or imaging agents.

One of the most promising areas of research involving this compound is its potential role in developing novel therapeutic agents. By incorporating this compound into peptide-based drugs, researchers aim to improve drug stability, bioavailability, and targeting efficiency. For instance, studies have demonstrated that peptides incorporating Fmoc protected amino acids exhibit enhanced resistance to enzymatic degradation, which is critical for maintaining therapeutic efficacy in vivo.

Moreover, the carboxylic acid group present in this compound provides an additional site for functionalization, enabling further modifications to tailor the molecule's properties for specific applications. This versatility has led to its exploration in materials science, where it is being investigated as a precursor for advanced polymers and biomaterials with tailored mechanical and biological properties.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclopentane-1-carboxylic acid represents a cutting-edge molecule at the intersection of organic synthesis and materials science. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing research in peptide chemistry, drug delivery, and beyond. As ongoing studies continue to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.